4-(3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-6-fluoroquinazoline

• IUPAC Name: 4-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-6-fluoroquinazoline
• InChI: InChI=1S/C15H16FN3/c16-12-4-5-14-13(6-12)15(18-9-17-14)19-7-10-2-1-3-11(10)8-19/h4-6,9-11H,1-3,7-8H2
• InChI Key: ZZELGBDYCWTNDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2C1)C3=NC=NC4=C3C=C(C=C4)F
• Molecular Formula: C15H16FN3
• Molecular Weight: 257.31 g/mol

Description

4-(3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-6-fluoroquinazoline is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 4-(3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-6-fluoroquinazoline is not fully understood, but it is believed to act through the inhibition of specific enzymes and signaling pathways involved in cellular processes. The compound has been shown to inhibit the activity of certain kinases and to affect the expression of various genes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
4-(3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-6-fluoroquinazoline has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and inhibition of viral replication. The compound has also been shown to have potential neuroprotective effects and to affect the expression of various genes involved in cellular processes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-6-fluoroquinazoline in lab experiments is its potential to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. However, the compound has limitations, such as its low solubility in water and its potential toxicity at high doses.

Future Directions

For the study of 4-(3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-6-fluoroquinazoline include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other areas of scientific research, such as infectious diseases and neurological disorders. Additionally, the development of more efficient and effective formulations of the compound could enhance its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-(3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-6-fluoroquinazoline involves a series of chemical reactions, including the condensation of 2-aminobenzonitrile with cyclopentanone, followed by the reduction of the resulting imine with sodium borohydride, and finally, the reaction of the reduced imine with 6-fluoro-4-chloroquinazoline. The synthesis method of this compound has been extensively studied and optimized to ensure its purity and yield.

Scientific Research Applications

4-(3,3a,4,5,6,6a-Hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-6-fluoroquinazoline has been studied for its potential applications in various areas of scientific research, including cancer treatment, neurological disorders, and infectious diseases. The compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis in cancer cells. It has also been shown to have potential neuroprotective effects and to inhibit the replication of certain viruses.